2-((2,4-Dimethoxybenzyl)thio)nicotinic acid
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Overview
Description
“2-((2,4-Dimethoxybenzyl)thio)nicotinic acid” is a chemical compound with the molecular formula C15H15NO4S. It is available for purchase from various suppliers .
Synthesis Analysis
The synthesis of “this compound” involves multiple steps. Some of the reaction conditions used in the synthesis include the use of 1-ethyl-(3-(3-dimethylamino)propyl)-carbodiimide hydrochloride in dichloromethane for 3 hours at ambient temperature . Other steps involve the use of hydrogen chloride in acetone for 3 hours at ambient temperature . The synthesis also involves the use of oxalyl dichloride .Molecular Structure Analysis
The molecular weight of “this compound” is 305.35 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” are complex and involve multiple steps. These steps include reactions with 1-ethyl-(3-(3-dimethylamino)propyl)-carbodiimide hydrochloride, hydrogen chloride, and oxalyl dichloride .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular formula (C15H15NO4S) and molecular weight (305.35) .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Process and Yields
2-((2,4-Dimethoxybenzyl)thio)nicotinic acid and its derivatives have been synthesized through different chemical processes. For instance, a study detailed the synthesis of 2-thiobenzyl nicotinic acid starting from 2-chloronicotinic acid, achieving a yield of 98.6%, which is higher than previously reported yields (Pan Wei, 2012).
Molecular Structure and Reactivity
Another study focused on the molecular identification and characterization of nicotinic acid receptors, elucidating their role in mediating the biological effects of nicotinic acid derivatives, including those related to the compound of interest (T. Soga et al., 2003). This research contributes to understanding the molecular basis for the reactivity and interaction of these compounds with biological systems.
Pharmacological Applications
Vasorelaxation and Antioxidative Properties
The vasorelaxation and antioxidative properties of thionicotinic acid derivatives have been studied, revealing that these compounds can exert vasorelaxant effects in a dose-dependent manner. Specifically, derivatives such as 2-(1-adamantylthio)nicotinic acid have shown potential for development as therapeutics due to their potent vasorelaxant and antioxidative activities (Supaluk Prachayasittikul et al., 2010).
Anti-lipolytic Effect and Lipid-lowering Action
Research has demonstrated that nicotinic acid and its derivatives, including this compound, can have significant anti-lipolytic and lipid-lowering effects. These effects are mediated through specific receptors in adipose tissue, providing insights into their potential therapeutic applications in treating dyslipidemia (S. Tunaru et al., 2003).
Biochemical Research
Enzymatic Reactions and Assays
2,4-Dinitrobenzenesulfonyl fluoresceins, related to the chemical class of this compound, have been explored as fluorescent alternatives for thiol-quantification in enzyme assays. This research highlights the compound's relevance in developing more sensitive and practical methods for biochemical analyses (H. Maeda et al., 2005).
Safety and Hazards
Properties
IUPAC Name |
2-[(2,4-dimethoxyphenyl)methylsulfanyl]pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO4S/c1-19-11-6-5-10(13(8-11)20-2)9-21-14-12(15(17)18)4-3-7-16-14/h3-8H,9H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYPIIWGYDJKDHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CSC2=C(C=CC=N2)C(=O)O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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